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Compound of Interest

Compound Name: Guttiferone G

Cat. No.: B15587519 Get Quote

Essential Safety and Handling Guide for Guttiferone
G
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Guttiferone G. The following procedural guidance is

designed to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.

Compound Information
Guttiferone G is a polyisoprenylated benzophenone, a class of natural products that have

garnered attention for their diverse biological activities.[1] It is known to exhibit cytotoxic effects

against various human cancer cell lines and functions as an inhibitor of human sirtuins SIRT1

and SIRT2.[2][3][4] While comprehensive toxicity data for Guttiferone G is not readily

available, its cytotoxic nature necessitates careful handling and adherence to strict safety

protocols.[1][5]

Quantitative Data Summary
The following tables summarize the available quantitative data regarding the biological activity

of Guttiferone G and related compounds.

Table 1: IC50 Values for Guttiferone G and Related Compounds
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Compound Cell Line/Target IC50 Value Reference

Guttiferone G
SIRT1 (recombinant

human)
9 µM [4]

Guttiferone G
SIRT2 (recombinant

human)
22 µM [4]

Guttiferone G
A2780 (human

ovarian cancer)
8.0 µg/mL [4]

Guttiferone Q
MCF-7 (breast

adenocarcinoma)
2.74 µg/mL [2]

Guttiferone Q
HeLa (human cervical

cancer)
3.03 µg/mL [2]

Guttiferone Q
NCI-H460 (human

lung cancer)
4.04 µg/mL [2]

Guttiferone E
H1975 (2D cell

culture)
2.56 ± 0.12 µM [3][6]

Guttiferone E
H1975 (3D cell

culture)
11.25 ± 0.78 µM [3][6]

Table 2: Molecular and Physical Properties of Guttiferone G

Property Value Reference

CAS Number 666174-75-0 [4]

Molecular Formula C₄₃H₅₈O₆ [4]

Molecular Weight 670.92 [4]

Operational and Disposal Plans
Given the cytotoxic potential of Guttiferone G, all handling should be performed with

appropriate personal protective equipment (PPE) and in a controlled environment.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following PPE should be

worn when handling Guttiferone G:

Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves should be worn.[7]

Change gloves immediately if they become contaminated.

Lab Coat: A disposable, solid-front gown with tight-fitting cuffs is required.[7]

Eye Protection: Chemical splash goggles or a full-face shield must be worn.[8]

Respiratory Protection: When handling the compound as a powder or if aerosolization is

possible, a NIOSH-approved respirator (e.g., N95 or higher) is necessary.[7] All handling of

the solid compound should ideally be done within a certified chemical fume hood or a

biological safety cabinet.

Experimental Workflow
The following diagram outlines a safe workflow for handling Guttiferone G in a laboratory

setting.
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Figure 1: Guttiferone G Handling Workflow
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Figure 1: Guttiferone G Handling Workflow
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Disposal Plan
All materials contaminated with Guttiferone G, including gloves, disposable gowns, pipette

tips, and excess solutions, should be treated as hazardous chemical waste.

Segregation: Collect all Guttiferone G waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"Guttiferone G," and any other identifiers required by your institution's environmental health

and safety department.

Storage: Store the hazardous waste container in a designated, secure area away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's certified

waste management provider. Follow all local, state, and federal regulations for hazardous

waste disposal.[9]

Experimental Protocols
While specific protocols for Guttiferone G are not widely published, the following

methodologies for related compounds can be adapted.

Cell Viability Assay (Adapted from Guttiferone E studies)
[3][6]

Cell Seeding: Plate cells (e.g., A2780, H1975) in a 96-well plate at a predetermined density

and allow them to adhere overnight.

Compound Preparation: Prepare a stock solution of Guttiferone G in a suitable solvent (e.g.,

DMSO). Make serial dilutions to achieve the desired final concentrations.

Treatment: Treat the cells with varying concentrations of Guttiferone G. Include a vehicle

control (solvent only).

Incubation: Incubate the cells for a specified period (e.g., 48 hours).
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Viability Assessment: Use a standard cell viability reagent (e.g., MTT, PrestoBlue) according

to the manufacturer's instructions.

Data Analysis: Measure the absorbance or fluorescence and calculate the percentage of cell

viability relative to the vehicle control. Determine the IC50 value.

Sirtuin Inhibition Assay (Adapted from Guttiferone G
studies)[4]

Reaction Mixture: Prepare a reaction buffer containing recombinant human SIRT1 or SIRT2

enzyme, a fluorogenic acetylated peptide substrate, and NAD+.

Inhibitor Addition: Add varying concentrations of Guttiferone G (or a known inhibitor as a

positive control) to the reaction mixture.

Initiation and Incubation: Initiate the reaction by adding the enzyme and incubate at 37°C for

a specified time.

Development: Stop the reaction and add a developing solution that produces a fluorescent

signal from the deacetylated substrate.

Measurement: Measure the fluorescence intensity.

Data Analysis: Calculate the percentage of inhibition for each concentration of Guttiferone G
and determine the IC50 value.

Signaling Pathway
Guttiferone G has been identified as an inhibitor of SIRT1 and SIRT2, which are NAD+-

dependent deacetylases involved in various cellular processes, including cell cycle regulation

and DNA damage repair.[3][4]
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Figure 2: Guttiferone G Inhibition of SIRT1/SIRT2 Pathway
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Figure 2: Guttiferone G Inhibition of SIRT1/SIRT2 Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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